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Compound of Interest

Compound Name: BBT

Cat. No.: B15617227

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Butylated Hydroxytoluene (BHT), also known as 2,6-

di-tert-butyl-p-cresol. Adherence to these guidelines is essential to ensure a safe laboratory
environment.

Hazard Identification and Personal Protective Equipment
(PPE)
BHT is a combustible solid that can form explosive dust mixtures in the air.[1] It may cause

skin, eye, and respiratory tract irritation.[2] It is also very toxic to aquatic life with long-lasting
effects.[3][4] The following personal protective equipment is mandatory to minimize exposure.
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Protection Type

Specification

Rationale

Eye and Face Protection

Safety glasses with side-
shields conforming to EN166
or NIOSH-approved goggles.

[3]

To prevent eye irritation from

dust or splashes.

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber) and a lab

coat or long-sleeved clothing.

[3][5]

To prevent skin contact and

irritation.[6]

Respiratory Protection

A NIOSH-approved respirator
with a combination Organic
Vapor/P95 cartridge should be
used if dust is generated or if
exposure may exceed

inhalation guidelines.[1]

To prevent respiratory tract

irritation from dust inhalation.

[2]

Quantitative Data Summary

The following table summarizes key quantitative data for BHT.
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Property Value Source
Chemical Formula C15H240 [11[3]
Molecular Weight 220.34 g/mol [1][3]
CAS Number 128-37-0 [11[3]
Melting Point 69 - 73 °C (156 - 163 °F) [4]
Boiling Point 265 °C (509 °F)

Flash Point 127 °C (260.6 °F) [5]

Autoignition Temperature

345 °C (653 °F)

[5]

ACGIH TLV (TWA)

2 mg/m3 (Inhalable fraction and

vapor)

[4]

NIOSH REL (TWA)

10 mg/m3

Operational and Disposal Plans
Detailed Handling Protocol

Proper handling procedures are critical to minimize risk. Operations should be conducted in a

well-ventilated area, preferably within a chemical fume hood, especially when dust may be
generated.[3][7]

Preparation:

Ensure a clean and organized workspace.

Confirm that an eyewash station and safety shower are accessible.[1]

Assemble all necessary PPE as specified in the table above.

Verify that all containers are properly labeled and sealed.[1]

Weighing and Transfer:
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o Perform weighing and transfer operations in a fume hood or ventilated enclosure to control
dust.[7]

» Use non-sparking tools for transfers to avoid ignition sources.[1]

e Handle as a solid to minimize dust creation. Use a spatula for transfers.

Solution Preparation:

e When dissolving, slowly add the solid BHT to the solvent to prevent splashing.

o Use compatible materials for handling and storage. Avoid copper, brass, strong acids/alkalis,
and strong oxidizing/reducing agents.[1][8]

Post-Handling:

e Thoroughly wash hands and any exposed skin with soap and water after handling.[2][3]

o Clean all equipment and the work area to prevent cross-contamination.

e Remove and launder any contaminated clothing before reuse.[1][6]
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Preparation

Don PPE

'

Prepare well-ventilated workspace

'

Verify safety equipment (eyewash, shower)

Hangling

Weigh/transfer BHT in fume hood

'

Use non-sparking tools

'

Slowly add solid to solvent

Post-Hpndling

Clean workspace and equipment

'

Wash hands thoroughly

'

Doff PPE

Click to download full resolution via product page

A step-by-step workflow for the safe handling of BHT.
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Spill Response Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

o Evacuate: Evacuate non-essential personnel from the immediate spill area.[1]
» Ventilate: Ensure the area is well-ventilated.

o Contain: Prevent further leakage or spillage if it is safe to do so. Do not allow the material to
enter drains or waterways.[1]

e Clean-up (Solid Spill):

[¢]

Wear appropriate PPE, including respiratory protection.[2]

[e]

Gently sweep or vacuum up the spilled material to avoid generating dust.[2]

[e]

Dampening the solid spill material with alcohol may be an option to reduce dust.[6]

(¢]

Collect the material in a suitable, labeled, and closed container for disposal.[3]

o Decontaminate: Clean the spill area thoroughly with soap and water.[1]

Disposal Plan

All waste materials must be handled and disposed of in accordance with local, state, and
federal regulations.[8]

e Segregation: Collect waste BHT and any contaminated materials (e.g., gloves, absorbent
paper) in a designated, labeled hazardous waste container.[3]

o Storage: Keep the waste container tightly closed and store it in a cool, dry, and well-
ventilated area away from incompatible materials.[3]

o Disposal: Arrange for disposal through a licensed professional waste disposal service. Do
not dispose of it in standard laboratory trash or down the drain.[3]
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Segregate into labeled,
closed hazardous waste container

:

Store in a cool, dry,
well-ventilated area

Contact licensed waste
disposal service

:

Dispose according to
local/state/federal regulations

Disposal Complete

Click to download full resolution via product page

The logical progression for safe BHT waste disposal.

First Aid Measures

Immediate action is required in case of exposure.
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.[2]

Immediately remove all contaminated clothing.
i Wash the affected skin area thoroughly with
Skin Contact ]
soap and plenty of water. Seek medical

attention if irritation develops or persists.[1][2]

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.
Eye Contact Remove contact lenses if present and easy to

do. Continue rinsing and consult a physician.[1]

[3]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion . - .
unconscious person. Call a physician or Poison

Control Center immediately.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Butylated Hydroxytoluene (BHT)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15617227#personal-protective-equipment-for-
handling-bbt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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